Cas no 58930-03-3 (Amyl Elaidate)

• Product Name: Amyl Elaidate
• CAS No: 58930-03-3
• MF: C₂₃H₄₄O₂
• MW: 352.594267845154
• CID: 1611459
• PubChem ID: 5462694
• Update Time: 2025-04-21

Amyl Elaidate Chemical and Physical Properties

Names and Identifiers

• Amyl Elaidate
• CTK1J0533
• 9-Octadecynoyl chloride
• Octadec-9-inoylchlorid
• Stearolsaeurechlorid
• Octadec-9t-ensaeure-pentylester
• AGN-PC-00MW88
• pentylelaidate
• CTK1J0533; 9-Octadecynoyl chloride; Octadec-9-inoylchlorid; Stearolsaeurechlorid; Octadec-9t-ensaeure-pentylester; AGN-PC-00MW88; pentylelaidate;
• 58930-03-3
• trans-9-Octadecenoic acid, pentyl ester
• SCHEMBL506534
• SCHEMBL3658738
• NSC 152071
• YEUKJHYLBPPSQJ-OUKQBFOZSA-N
• 9-Octadecenoic acid, pentyl ester
• (E)-9-Octadecenoic acid pentyl ester

• Inchi： 1S/C23H44O2/c1-3-5-7-8-9-10-11-12-13-14-15-16-17-18-19-21-23(24)25-22-20-6-4-2/h12-13H,3-11,14-22H2,1-2H3/b13-12+
• InChI Key： YEUKJHYLBPPSQJ-OUKQBFOZSA-N
• SMILES： O(CCCCC)C(CCCCCCC/C=C/CCCCCCCC)=O

Computed Properties

• Exact Mass: 352.33432
• Monoisotopic Mass: 352.334130642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 20
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 7.75730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters